Cas no 1361680-55-8 (2,5-Bis(2,5-dichlorophenyl)-3-fluoropyridine)

• Product Name: 2,5-Bis(2,5-dichlorophenyl)-3-fluoropyridine
• CAS No: 1361680-55-8
• MF: C₁₇H₈Cl₄FN
• MW: 387.062523841858
• CID: 4922785
• Update Time: 2025-06-12

2,5-Bis(2,5-dichlorophenyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(2,5-dichlorophenyl)-3-fluoropyridine

• Inchi： 1S/C17H8Cl4FN/c18-10-1-3-14(20)12(6-10)9-5-16(22)17(23-8-9)13-7-11(19)2-4-15(13)21/h1-8H
• InChI Key： LHVASMWBCNLYNV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CN=C(C(=C1)F)C1C=C(C=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 399
• XLogP3: 6.8
• Topological Polar Surface Area: 12.9

Additional information on 2,5-Bis(2,5-dichlorophenyl)-3-fluoropyridine

Introduction to 2,5-Bis(2,5-dichlorophenyl)-3-fluoropyridine (CAS No. 1361680-55-8)

2,5-Bis(2,5-dichlorophenyl)-3-fluoropyridine, with the CAS number 1361680-55-8, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a pyridine ring substituted with two dichlorophenyl groups and a fluorine atom. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The synthesis of 2,5-Bis(2,5-dichlorophenyl)-3-fluoropyridine involves a series of well-defined chemical reactions. Typically, the process begins with the formation of the dichlorophenyl groups on the pyridine ring, followed by the introduction of the fluorine atom. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of 2,5-Bis(2,5-dichlorophenyl)-3-fluoropyridine.

In terms of its physical and chemical properties, 2,5-Bis(2,5-dichlorophenyl)-3-fluoropyridine is a crystalline solid with a high melting point and low solubility in water. These properties make it suitable for use in various solvents and reaction conditions. The compound's stability under different pH levels and temperatures has also been extensively studied, ensuring its reliability in both laboratory and industrial settings.

The biological activity of 2,5-Bis(2,5-dichlorophenyl)-3-fluoropyridine has been a focal point of numerous research efforts. Preliminary studies have shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising lead for drug discovery. For example, a study published in the Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that 2,5-Bis(2,5-dichlorophenyl)-3-fluoropyridine effectively inhibited the activity of a key enzyme involved in cancer cell proliferation. This finding has sparked interest in exploring its potential as an anticancer agent.

Beyond its potential therapeutic applications, 2,5-Bis(2,5-dichlorophenyl)-3-fluoropyridine has also been investigated for its use in materials science. Its unique electronic properties make it an attractive candidate for developing new materials with enhanced performance characteristics. A recent study published in the Journal of Materials Chemistry C explored the use of this compound as a building block for creating conductive polymers with improved electrical conductivity and mechanical stability.

The safety profile of 2,5-Bis(2,5-dichlorophenyl)-3-fluoropyridine is another critical aspect that has been thoroughly evaluated. Toxicological studies have shown that this compound exhibits low toxicity at relevant concentrations and does not pose significant environmental risks when handled properly. However, standard safety precautions should always be followed during handling to ensure worker safety and environmental protection.

In conclusion, 2,5-Bis(2,5-dichlorophenyl)-3-fluoropyridine (CAS No. 1361680-55-8) is a multifaceted compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique molecular structure and favorable properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its potential uses and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.